Cas no 156781-80-5 (Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)-)

156781-80-5 structure
Product name:Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)-
Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)-
- trimethyl-[3-(2,2,2-trifluoroacetyl)phenyl]azanium
- tmtfa
- DTXSID20274468
- AB11046
- Z3M6Q7J3MZ
- UNII-Z3M6Q7J3MZ
- BDBM50271556
- m-(N,N,N-trimethylammonio)trifluoroacetophenone
- PD195041
- Tfk+
- CHEMBL525622
- 3-(Trifluoroacetyl)phenyltrimethylaminium
- SCHEMBL7649890
- M-(N,N,N-TRIMETHYLAMMONIO)-2,2,2-TRIFLUOROACETOPHENONE, IODIDE, MONOHYDRATE
- 156781-80-5
- JIBZSTPMDKSJOX-UHFFFAOYSA-N
- Benzenaminium, N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)-
- N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium
-
- Inchi: InChI=1S/C11H13F3NO/c1-15(2,3)9-6-4-5-8(7-9)10(16)11(12,13)14/h4-7H,1-3H3/q+1
- InChI Key: JIBZSTPMDKSJOX-UHFFFAOYSA-N
- SMILES: C[N+](C)(C)C1=CC=CC(=C1)C(=O)C(F)(F)F
Computed Properties
- Exact Mass: 232.09499
- Monoisotopic Mass: 232.09492352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)- Related Literature
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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